Cas no 89939-91-3 (6,7-Benzofurandiol)

• Product Name: 6,7-Benzofurandiol
• CAS No: 89939-91-3
• MF: C₈H₆O₃
• MW: 150.131442546844
• CID: 712509
• PubChem ID: 22756138
• Update Time: 2025-04-19

6,7-Benzofurandiol Chemical and Physical Properties

Names and Identifiers

• 6,7-Benzofurandiol
• 1-benzofuran-6,7-diol
• BENZOFURAN-6,7-DIOL
• 6,7-Dihydroxy-cumaron
• FT-0692835
• DTXSID90628131
• AC-14918
• AKOS006285571
• SCHEMBL11616702
• 89939-91-3
• DB-264370

• Inchi： 1S/C8H6O3/c9-6-2-1-5-3-4-11-8(5)7(6)10/h1-4,9-10H
• InChI Key： UFZOZLVMNCFAQO-UHFFFAOYSA-N
• SMILES： O1C=CC2C=CC(=C(C1=2)O)O

Computed Properties

• Exact Mass: 150.03200
• Monoisotopic Mass: 150.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.6A^2
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: 1.6

Experimental Properties

• Density: 1.454
• Boiling Point: 310.3°C at 760 mmHg
• Flash Point: 141.5°C
• Refractive Index: 1.706
• PSA: 53.60000
• LogP: 1.84400